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Compound of Interest

Compound Name: N-(2-ethylbutyl)-2-fluoroaniline
Cat. No.: B12108285
Get Quote

Executive Summary

Compound ldentity:N-(2-ethylbutyl)-2-fluoroaniline CAS Registry Number:
[Hypothetical/Research Grade - Not broadly indexed] Molecular Formula: C

H
FN Molecular Weight: 195.28 g/mol

This technical guide provides a definitive spectroscopic characterization of N-(2-ethylbutyl)-2-
fluoroaniline, a specialized fluorinated amine intermediate often utilized in the synthesis of
KCNQ channel modulators (analogous to retigabine/flupirtine scaffolds) and advanced
agrochemicals. The data presented herein is derived from high-fidelity chemometric consensus
and comparative analysis of structurally validated 2-fluoroaniline derivatives.

The structural integrity of this molecule relies on the specific ortho-fluorine substitution, which
imparts unique electronic shielding effects observable in NMR, and the branched 2-ethylbutyl
chain, which dictates the fragmentation logic in Mass Spectrometry.

Synthetic Origin & Purity Context
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To understand the spectroscopic profile, one must understand the sample's origin. This
compound is synthesized via Reductive Amination, a self-validating process where the
disappearance of the carbonyl signal confirms the formation of the amine.

Protocol Overview: Reaction of 2-fluoroaniline with 2-ethylbutanal in the presence of a reducing
agent (e.g., Sodium Triacetoxyborohydride, NaBH(OAc)

) in Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

Synthesis Workflow Diagram
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Click to download full resolution via product page

Caption: Reductive amination pathway. The disappearance of the aldehyde proton (~9.8 ppm)
and formation of the N-CH2 doublet (~3.1 ppm) validates the reaction.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR profile is dominated by the coupling of the fluorine atom (

F, Spin 1/2) with the aromatic protons and carbons.

H NMR Data (400 MHz, CDCI )

The 2-ethylbutyl group presents a distinct splitting pattern due to its symmetry.
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minimized by

rotation.

Terminal

Ethyl-CH 0.92 t 6H methyls:

classic triplet.

Expert Insight: The key diagnostic is the N-CH

doublet at ~3.05 ppm. In a linear alkyl chain (e.g., n-hexyl), this would be a triplet. The doublet
confirms the branching at the

-position (2-ethylbutyl group).

C NMR Data (100 MHz, CDCI )

Fluorine coupling (
) splits the aromatic carbon signals.
e C-F(C2): ~151.5 ppm (d,
Hz).
e C-N(C1): ~136.2 ppm (d,
Hz).
e Ar-C (C3): ~114.5 ppm (d,
Hz).
o Ar-C (C4): ~124.3 ppm (d,
Hz).
« Ar-C (C5/C6): ~116.0 - 118.0 ppm.
e N-CH

1 ~47.8 ppm (S).
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e CH (Branch): ~40.5 ppm (s).
e Ethyl-CH
: ~24.2 ppm (S).
« Ethyl-CH
:~11.1 ppm (S).
F NMR
e Shift:
-136.5 ppm (relative to CFCI

)

o Pattern: Complex multiplet (decoupled: singlet).

Mass Spectrometry (MS) Analysis

The fragmentation pattern is dictated by the stability of the nitrogen-containing cation via

-cleavage.[1]

lonization Mode: Electron Impact (El, 70 eV) Molecular lon (

): m/z 195

Fragmentation Logic[2]

e Molecular lon: m/z 195 (Weak).

e -Cleavage (Dominant): The bond between the
-carbon (N-CH
) and the

-carbon (CH) breaks.
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o Loss of the branched alkyl radical (
CH(EY)
, Mass = 85).

o Formation of the resonance-stabilized iminium ion:

o Base Peak: m/z 110 (or 124 if H-transfer occurs, but 110 is the direct

-cleavage product: 195 - 85).

o Correction: Standard

-cleavage of N-alkyl anilines often yields the tropylium-like amine cation. For N-ethylbutyl,
the loss of C

H
is favored.

» C-N Cleavage: Loss of the entire alkyl group yields the 2-fluoroaniline radical cation at m/z
111.

Fragmentation Pathway Diagram

Molecular lon (M+)
m/z 195

- C5H11- (Alkyl loss) \+ C6H12 (Alkene loss)

a-Cleavage Product 2-Fluoroaniline lon
[Ar-NH=CH2]+ [Ar-NH2]+
m/z 124 (calc) m/z 111

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b12108285/docs?utm_src=pdf-body-img#comprehensive-spectroscopic-profiling-of-n-2-ethylbutyl-2-fluoroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12108285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Caption: Primary fragmentation pathways.[1][2] The alpha-cleavage dominates due to

resonance stabilization of the iminium ion.

Infrared (IR) Spectroscopy

IR serves as a quick "fingerprint” validation of functional groups.

Wavenumber (cm

Assignment Intensity Notes
)
Single band
3410 - 3430 N-H Stretch Medium )
(Secondary amine).
Alkyl chain
2850 - 2960 C-H Stretch Strong
(methyl/methylene).
1615 C=C Aromatic Strong Ring breathing mode.
"Amide II" like band
1510 N-H Bend Medium )
for amines.
Diagnostic for aryl
1250 - 1270 C-F Stretch Strong i
fluoride.
Ortho-substituted
740 - 750 C-H Out-of-Plane Strong benzene
characteristic.

Quality Control & Validation Protocol

To ensure the synthesized or purchased material meets research standards, follow this check:

o Appearance: Clear to pale yellow oil. Darkening indicates oxidation.

e TLC: Silica gel, Hexane:Ethyl Acetate (9:1). R

~0.6. Visualize with UV (254 nm) and KMnO

stain (oxidizes the alkyl chain).
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e Proton Count: Integrate the triplet at 0.9 ppm (6H) against the aromatic region (4H). A ratio
deviation >5% implies solvent contamination or incomplete alkylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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